Cas no 1698614-46-8 (methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrazole-3-carboxylate
• CAS No: 1698614-46-8
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 6156926
• PubChem ID: 107344521
• Update Time: 2025-05-21

methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrazole-3-carboxylate
• EN300-1106454
• 1698614-46-8

• Inchi： 1S/C8H13N3O3/c1-14-8(13)7-6(9)5-11(10-7)3-2-4-12/h5,12H,2-4,9H2,1H3
• InChI Key： OOWZWYVIQTYEBD-UHFFFAOYSA-N
• SMILES： OCCCN1C=C(C(C(=O)OC)=N1)N

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrazole-3-carboxylate

Methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrazole-3-carboxylate (CAS No. 1698614-46-8): A Comprehensive Overview

Methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrazole-3-carboxylate, identified by the CAS number 1698614-46-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic compound features a pyrazole core substituted with an amino group, a hydroxypropyl side chain, and a methyl ester at the carboxyl position. Its unique structural attributes make it a valuable scaffold for the development of novel therapeutic agents, particularly in the context of inflammatory diseases, metabolic disorders, and infectious diseases.

Thepyrazole moiety is a well-known pharmacophore in medicinal chemistry, renowned for its ability to modulate various biological pathways. The presence of anamino group enhances the compound's potential for hydrogen bonding interactions with biological targets, while thehydroxypropyl side chain introduces hydrophilicity and influences solubility properties. Themethyl ester functionality provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacokinetic profiles.

In recent years, there has been growing interest inpyrazole-based compounds due to their diverse biological activities. Studies have demonstrated that derivatives of this scaffold exhibit anti-inflammatory, antimicrobial, and antiviral properties. For instance, research published in The Journal of Medicinal Chemistry highlights the potential ofpyrazole derivatives as inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in the pathogenesis of inflammation.

Themethyl 4-amino-1-(3-hydroxypropyl)-1H-pyrazole-3-carboxylate structure has been explored in several preclinical studies as a candidate for treating chronic inflammatory conditions. Its ability to interact with key enzymes and receptors involved in inflammatory signaling pathways suggests its therapeutic potential. Additionally, thehydroxypropyl moiety may enhance tissue penetration and reduce systemic toxicity, making it an attractive candidate for targeted drug delivery systems.

The synthesis ofmethyl 4-amino-1-(3-hydroxypropyl)-1H-pyrazole-3-carboxylate involves multi-step organic reactions, including condensation reactions to form the pyrazole ring and subsequent functionalization at various positions. Advanced synthetic methodologies, such as catalytic hydrogenation and enzymatic modifications, have been employed to optimize yield and purity. These techniques ensure that the final product meets stringent pharmaceutical standards for subsequent preclinical and clinical evaluations.

The pharmacological profile ofmethyl 4-amino-1-(3-hydroxypropyl)-1H-pyrazole-3-carboxylate has been evaluated through in vitro and in vivo studies. These investigations have revealed promising activities against various disease models, including acute inflammation and chronic metabolic disorders. The compound's ability to modulate key signaling pathways has been linked to its potential therapeutic benefits. For example, studies indicate that it may inhibit NF-κB activation, a critical step in inflammatory responses.

Themethyl ester group in the molecule offers flexibility for further derivatization, allowing researchers to explore different pharmacological profiles. By modifying this group into other functional moieties such as amides or sulfonamides, new analogs with enhanced binding affinity or improved metabolic stability can be generated. Such modifications are essential for optimizing drug candidates for clinical use.

The development of novel therapeutic agents often relies on high-throughput screening (HTS) technologies to identify bioactive compounds. In this context,methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrazole-3-carboxylate has been utilized as a hit compound in HTS campaigns targeting inflammatory diseases. Its unique structural features have made it a valuable tool for identifying new lead compounds with potential therapeutic applications.

The compound's solubility profile has also been investigated as part of its formulation development. The presence of polar functional groups such as thehydroxypropyl side chain enhances water solubility, which is advantageous for oral or parenteral administration. Further studies are underway to optimize formulation strategies that maximize bioavailability while maintaining stability under various storage conditions.

In conclusion,methyl 4-amino-1-(3-hydroxypropyl)-1H-pyrazole-3-carboxylate (CAS No. 1698614-46-8) represents a promising scaffold for pharmaceutical development. Its unique structural features and demonstrated biological activities make it a valuable candidate for treating inflammatory and metabolic disorders. Ongoing research continues to explore its full potential, with particular focus on optimizing synthetic routes and evaluating its efficacy in clinical settings.